Cas no 62406-44-4 (Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl-)
62406-44-4 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl-
CAS No:62406-44-4
MF:C11H17N5O10P2
MW:441.227703809738
CID:445851
Update Time:2024-01-29
Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl- Chemical and Physical Properties
Names and Identifiers
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- Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl-
- Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl- (9CI)
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- Inchi: 1S/C11H17N5O10P2/c1-23-8-5(2-24-28(21,22)26-27(18,19)20)25-11(7(8)17)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17H,2H2,1H3,(H,21,22)(H2,12,13,14)(H2,18,19,20)/t5-,7-,8-,11-/m1/s1
- InChI Key: YFMZECHJQKRQAG-IOSLPCCCSA-N
- SMILES: C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1OC
Computed Properties
- Exact Mass: 441.04521
Experimental Properties
- Density: 2.25±0.1 g/cm3(Predicted)
- Boiling Point: 829.9±75.0 °C(Predicted)
- PSA: 221.6
- pka: 1.04±0.50(Predicted)
Adenosine 5'-(trihydrogen diphosphate), 3'-O-methyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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